Cas no 1245772-51-3 (1-(difluoromethoxy)-4-methyl-2-nitrobenzene)

1-(difluoromethoxy)-4-methyl-2-nitrobenzene is a nitro aromatic compound with distinct physical and chemical properties. Its difluoromethoxy group offers enhanced stability and solubility, making it suitable for various applications in organic synthesis. The 4-methyl group imparts selective reactivity, facilitating targeted reactions. The 2-nitro group further enhances the compound's reactivity, enabling efficient transformations in chemical reactions.
1-(difluoromethoxy)-4-methyl-2-nitrobenzene structure
1245772-51-3 structure
Product Name:1-(difluoromethoxy)-4-methyl-2-nitrobenzene
CAS No:1245772-51-3
MF:C8H7F2NO3
MW:203.142889261246
MDL:MFCD15976400
CID:3160292
PubChem ID:50896593
Update Time:2025-10-17

1-(difluoromethoxy)-4-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(difluoromethoxy)-4-methyl-2-nitrobenzene
    • AKOS005169294
    • CS-0241332
    • QMXOHSHRKHVPOY-UHFFFAOYSA-N
    • 4-Difluoromethoxy-3-nitrotoluene
    • EN300-232435
    • SCHEMBL14553750
    • MFCD15976400
    • F83176
    • 1245772-51-3
    • STL584298
    • VZB77251
    • MDL: MFCD15976400
    • Inchi: 1S/C8H7F2NO3/c1-5-2-3-7(14-8(9)10)6(4-5)11(12)13/h2-4,8H,1H3
    • InChI Key: QMXOHSHRKHVPOY-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(C)=CC=1[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 203.03939941g/mol
  • Monoisotopic Mass: 203.03939941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55Ų

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